10.1039/B803571G | Vanadium oxide compounds with quantum Monte Carlo

Vanadium oxide compounds with quantum Monte Carlo

Physical Chemistry Chemical Physics Pub Date: 2008-05-16 DOI: 10.1039/B803571G

Abstract

Calculations with the diffusion quantum Monte Carlo method are presented for vanadium oxide molecules VO^0/+_n with n = 1–4 and for V₂O₅. Atomization and ionization energies are calculated as well as oxygen abstraction energies. The fixed-node approximation is compared for guide functions with orbitals from B3LYP and BP86 calculations and higher accuracy was obtained with the latter orbitals. Additionally, all-electron and pseudopotential calculations are compared for the oxygen atom. The overall accuracy is found to be comparable to CCSD(T) calculations where experimental data is available.

Vanadium oxide compounds with quantum Monte Carlo

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Journal Name：Physical Chemistry Chemical Physics

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